Cas no 65885-47-4 (3-(Heptyloxy)-3-methylbutanal)

• Product Name: 3-(Heptyloxy)-3-methylbutanal
• CAS No: 65885-47-4
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 2794865
• PubChem ID: 71370036
• Update Time: 2025-04-21

3-(Heptyloxy)-3-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 3-(HEPTYLOXY)-3-METHYLBUTANAL
• DTXSID90793035
• 65885-47-4
• 3-(Heptyloxy)-3-methylbutanal

• Inchi： 1S/C12H24O2/c1-4-5-6-7-8-11-14-12(2,3)9-10-13/h10H,4-9,11H2,1-3H3
• InChI Key： ABPWJPQGMXBIKE-UHFFFAOYSA-N
• SMILES： O(CCCCCCC)C(C)(C)CC=O

Computed Properties

• Exact Mass: 200.177630004Da
• Monoisotopic Mass: 200.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų